1-Benzoyl-1,2,2a,5-tetrahydrobenzo[cd]indol-4(3H)-one

• CAS No.: 51867-06-2
• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: 1-benzoyl-2,2a,3,5-tetrahydrobenzo[cd]indol-4-one
• InChI: InChI=1S/C18H15NO2/c20-15-9-13-7-4-8-16-17(13)14(10-15)11-19(16)18(21)12-5-2-1-3-6-12/h1-8,14H,9-11H2
• InChI Key: XZKCQZDPAWMXSP-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C3=CC=CC(=C23)CC1=O)C(=O)C4=CC=CC=C4

Description

1-Benzoyl-1,2,2a,5-tetrahydrobenzo[cd]indol-4(3H)-one is a useful research compound. Its molecular formula is C18H15NO2 and its molecular weight is 277.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Twenty grams of 1-benzoyl-4,5-epoxy-1,2,2a,3,4,5-hexahydrobenz[cd]indole were dissolved in 500 ml. of benzene. 7.7 g. of zinc iodide were added and the resulting mixture refluxed under nitrogen for about 1.5 hours. Thin layer chromatrography indicated one major spot slightly slower than the spot corresponding to starting material. The reaction mixture was cooled and then diluted with ethyl acetate. The resulting organic layer was washed with water, and with saturated aqueous sodium chloride and was then dried. Evaporation of the solvent yielded a residue comprising 1-benzoyl-4-keto-1,2,2a,3,4,5-hexahydrobenz[cd]indole formed in the above reaction. The residue was crystallized by trituration with ether containing a small amount of benzene, yielding crystals melting at 146°-149° C. (yield equals 16.9 g.)